Cas no 71606-07-0 (2-Cyclopentene-1-octanoicacid, 4-oxo-5-(2Z)-2-penten-1-yl-, (1S,5R)-)

• Product name: 2-Cyclopentene-1-octanoicacid, 4-oxo-5-(2Z)-2-penten-1-yl-, (1S,5R)-
• CAS No: 71606-07-0
• MF: C₁₈H₂₈O₃
• MW: 292.413125991821
• CID: 548345
• PubChem ID: 14037063

2-Cyclopentene-1-octanoicacid, 4-oxo-5-(2Z)-2-penten-1-yl-, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-octanoicacid, 4-oxo-5-(2Z)-2-penten-1-yl-, (1S,5R)-
• 13-EPI-12-OXO PDA
• 13-epi-12-oxo Phytodienoic Acid
• 8-[(1S,5R)-4-oxo-5-pent-2-enylcyclopent-2-en-1-yl]octanoic acid
• (9S,13R)-12-Oxophytodienoicacid
• 2-Cyclopentene-1-octanoicacid, 4-oxo-5-(2-pentenyl)-, [1S-[1a,5b(Z)]]-
• 2-Cyclopentene-1-octanoicacid, 4-oxo-5-(2Z)-2-pentenyl-, (1S,5R)- (9CI)
• AG-G-80764
• CTK2H5623
• 67204-66-4
• 71606-07-0
• WHW
• Chromomoric acid B
• 8-[(1S,5R)-4-OXO-5-[(2Z)-PENT-2-EN-1-YL]CYCLOPENT-2-EN-1-YL]OCTANOIC ACID
• Q27467300
• AKOS040734545
• PD021391
• NCGC00386020-01_C18H28O3_8-{(1S,5R)-4-Oxo-5-[(2Z)-2-penten-1-yl]-2-cyclopenten-1-yl}octanoic acid
• CHEBI:181862
• 8-{(1S,5R)-4-oxo-5-[(2Z)-pent-2-en-1-yl]cyclopent-2-en-1-yl}octanoic acid
• NCGC00386020-01
• SR-01000946832
• 4-Oxo-5R-(2Z)-2-pentenyl-2-cyclopentene-1S-octanoic acid
• 9s,13r-12-Oxophytodienoic Acid
• NS00097431
• CHEMBL3120607
• SR-01000946832-1
• 8-[(1S,5R)-4-oxo-5-[(Z)-pent-2-enyl]cyclopent-2-en-1-yl]octanoic acid
• CS-0311650
• DB-220023
• HY-118828A
• 8-{(1S,5r)-4-oxo-5-[(2z)-2-penten-1-yl]-2-cyclopenten-1-yl}octanoic acid
• (9S,13R)-12-Oxo phytodienoic acid

• Inchi： InChI=1S/C18H28O3/c1-2-3-7-11-16-15(13-14-17(16)19)10-8-5-4-6-9-12-18(20)21/h3,7,13-16H,2,4-6,8-12H2,1H3,(H,20,21)/b7-3-/t15-,16+/m0/s1
• InChI Key： PMTMAFAPLCGXGK-TTXFDSJOSA-N
• SMILES： CCC=CCC1C(C=CC1=O)CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 292.20400
• Monoisotopic Mass: 292.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 4.52930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on 2-Cyclopentene-1-octanoicacid, 4-oxo-5-(2Z)-2-penten-1-yl-, (1S,5R)-

Introduction to 2-Cyclopentene-1-octanoic acid, 4-oxo-5-(2Z)-2-penten-1-yl-, (1S,5R) and Its Significance in Modern Chemical Research

The compound with the CAS number 71606-07-0, specifically named as 2-Cyclopentene-1-octanoic acid, 4-oxo-5-(2Z)-2-penten-1-yl-, (1S,5R), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The unique arrangement of functional groups, including the cyclopentene ring and the octanoic acid moiety, makes it a subject of interest for researchers exploring novel synthetic routes and bioactive molecules.

In recent years, the study of such complex organic molecules has been instrumental in advancing our understanding of molecular interactions at the biochemical level. The presence of a chiral center at the (1S,5R) configuration suggests that this compound may exhibit stereoselective properties, which are crucial in pharmaceutical applications where the stereochemistry of a molecule can significantly influence its biological activity. This aspect has made it a valuable candidate for investigations into enzyme mechanisms and catalytic processes.

The structural motif of 2-Cyclopentene-1-octanoic acid, 4-oxo-5-(2Z)-2-penten-1-yl-, (1S,5R) incorporates elements that are reminiscent of natural products found in plants and microorganisms. Such structural analogs often serve as starting points for drug discovery programs due to their inherent bioactivity. The oxo group and the double bond in the pentenyl chain contribute to the compound's reactivity, making it a potential intermediate in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing derivatives that could possess enhanced pharmacological properties.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Studies have indicated that molecules with similar structural features may interact with specific enzymes or receptors, thereby influencing cellular processes. For instance, derivatives of cyclopentene-based compounds have been shown to exhibit anti-inflammatory and antimicrobial properties. The (1S,5R) configuration further adds a layer of specificity, suggesting that this compound could be tailored to target particular biological pathways with high precision.

The synthesis of 2-Cyclopentene-1-octanoic acid, 4-oxo-5-(2Z)-2-penten-1-yl-, (1S,5R) presents both challenges and opportunities for synthetic chemists. The need to maintain the correct stereochemistry while introducing additional functional groups requires careful planning and execution. Advances in asymmetric synthesis have made it possible to construct such complex molecules with high enantioselectivity. These methodologies are not only crucial for producing enantiomerically pure compounds but also for understanding the role of stereochemistry in molecular recognition.

Recent research has also highlighted the importance of computational methods in studying such compounds. Molecular modeling techniques allow researchers to predict how these molecules might interact with biological targets before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process by enabling virtual screening of large libraries of compounds. The CAS number 71606-07-0 serves as a key identifier for this compound, facilitating its inclusion in databases and literature searches.

The applications of 2-Cyclopentene-1-octanoic acid, 4-oxo-5-(2Z)-2-penten-1-yl-, (1S,5R) extend beyond pharmaceuticals into materials science and industrial chemistry. Its unique structural features make it a candidate for developing novel polymers or catalysts. For instance, conjugated systems like the one present in this molecule can exhibit interesting electronic properties when incorporated into material frameworks. Such applications are still in their nascent stages but hold promise for future innovations.

In conclusion, the compound identified by CAS number 71606-07-0 is a testament to the ongoing advancements in organic chemistry and chemical biology. Its complex structure and potential bioactivity make it a valuable asset for researchers working on drug discovery and synthetic chemistry. As our understanding of molecular interactions continues to grow, compounds like 2-Cyclopentene-1-octanoic acid, 4-oxo-5-(2Z)-2-penten-1-yl-, (1S,5R) will undoubtedly play a pivotal role in shaping future scientific endeavors.